Cas no 2247950-42-9 (AHR antagonist 5 free base)

• Product Name: AHR antagonist 5 free base
• CAS No: 2247950-42-9
• MF: C₂₅H₂₄FN₇
• MW: 441.50
• CID: 5052237
• Update Time: 2025-07-13

AHR antagonist 5 free base Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazol-3-amine, N-[2-(5-fluoro-3-pyridinyl)-8-(1-methylethyl)pyrazolo[1,5-a]-1,3,5-triazin-4-yl]-2,3,4,9-tetrahydro-, (3R)-
• AHR antagonist 5 free base

• Inchi： 1S/C25H24FN7/c1-14(2)20-13-28-33-24(20)31-23(15-9-16(26)12-27-11-15)32-25(33)29-17-7-8-22-19(10-17)18-5-3-4-6-21(18)30-22/h3-6,9,11-14,17,30H,7-8,10H2,1-2H3,(H,29,31,32)/t17-/m1/s1
• InChI Key： QPFPBVPZIIDXGT-QGZVFWFLSA-N
• SMILES： N1C2=C(C=CC=C2)C2=C1CC[C@@H](NC1N3N=CC(C(C)C)=C3N=C(C3=CC(F)=CN=C3)N=1)C2

Additional information on AHR antagonist 5 free base

Introduction to AHR Antagonist 5 Free Base (CAS No: 2247950-42-9)

The compound AHR antagonist 5 free base (CAS No: 2247950-42-9) represents a significant advancement in the field of pharmaceutical research, particularly in the domain of environmental health and toxicology. As a potent antagonist of the Aryl Hydrocarbon Receptor (AHR), this molecule has garnered considerable attention for its potential therapeutic applications and its role in modulating biological responses to environmental contaminants.

The Aryl Hydrocarbon Receptor (AHR) is a transcription factor that plays a crucial role in mediating the biological effects of various environmental pollutants, including polychlorinated biphenyls (PCBs) and dioxins. The AHR pathway is involved in a wide range of physiological processes, such as immune function, metabolism, and reproduction. Given its broad impact, modulating AHR activity has become a strategic approach in developing treatments for diseases associated with environmental exposures.

AHR antagonist 5 free base was developed through extensive research aimed at identifying compounds that could selectively inhibit AHR without causing significant off-target effects. The free base form of this compound offers several advantages, including improved solubility and bioavailability, which are critical for its efficacy in vivo. Recent studies have highlighted its potential in mitigating the adverse effects of Ahr-deficient conditions, which are associated with increased susceptibility to certain diseases.

In recent years, the therapeutic potential of AHR antagonists has been explored in various clinical contexts. For instance, research has indicated that these compounds may have anti-inflammatory and anti-cancer properties. The mechanism by which AHR antagonist 5 free base exerts its effects involves binding to the AHR receptor, thereby preventing the activation of downstream signaling pathways that are typically triggered by environmental toxins. This interaction not only reduces inflammation but also helps in restoring normal cellular function.

One of the most compelling aspects of AHR antagonist 5 free base is its ability to differentiate between agonist and antagonist binding. This selectivity is crucial for minimizing side effects and enhancing therapeutic outcomes. Preclinical studies have demonstrated that this compound can effectively block the harmful effects of dioxins and PCBs without interfering with other essential biological processes. These findings have positioned it as a promising candidate for further development into a therapeutic agent.

The development of AHR antagonist 5 free base also underscores the growing importance of personalized medicine in addressing environmental health challenges. By understanding individual variations in AHR function, researchers can tailor treatments to meet specific needs. This approach aligns with broader trends in pharmacology, where targeted interventions are designed to maximize efficacy while minimizing adverse reactions.

Furthermore, the synthesis and characterization of AHR antagonist 5 free base have contributed to our understanding of molecular interactions at the receptor level. Advanced computational methods and structural biology techniques have been employed to elucidate how this compound binds to the AHR receptor and modulates its activity. These insights are not only valuable for improving existing treatments but also for designing new drugs that can more effectively address complex diseases related to environmental exposures.

The future prospects of AHR antagonist 5 free base are further enhanced by its potential applications in environmental remediation efforts. By developing strategies to counteract the harmful effects of environmental pollutants at the molecular level, this compound could play a key role in protecting public health and ecosystems. Collaborative efforts between academia and industry are essential to translate these findings into practical solutions that address current environmental challenges.

In conclusion, AHR antagonist 5 free base (CAS No: 2247950-42-9) represents a significant advancement in pharmaceutical research with broad implications for environmental health and toxicology. Its ability to selectively inhibit AHR activity offers promising therapeutic avenues for treating diseases associated with environmental exposures. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make substantial contributions to both scientific understanding and medical innovation.